Cas no 1060988-97-7 (2,3-Dihydro-N-2-propyn-1-yl-1,4-benzodioxin-6-acetamide)

• Product Name: 2,3-Dihydro-N-2-propyn-1-yl-1,4-benzodioxin-6-acetamide
• CAS No: 1060988-97-7
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5364154
• Update Time: 2025-08-02

2,3-Dihydro-N-2-propyn-1-yl-1,4-benzodioxin-6-acetamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-N-2-propyn-1-yl-1,4-benzodioxin-6-acetamide

• Inchi： 1S/C13H13NO3/c1-2-5-14-13(15)9-10-3-4-11-12(8-10)17-7-6-16-11/h1,3-4,8H,5-7,9H2,(H,14,15)
• InChI Key： LXDITFIUWIGVJN-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CC(NCC#C)=O)C=C2OCC1

Experimental Properties

• Density: 1.214±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.8±45.0 °C(Predicted)
• pka: 14.05±0.46(Predicted)

Additional information on 2,3-Dihydro-N-2-propyn-1-yl-1,4-benzodioxin-6-acetamide

2,3-Dihydro-N-2-propyn-1-yl-1,4-benzodioxin-6-acetamide: A Comprehensive Overview

The compound 2,3-Dihydro-N-2-propyn-1-yl-1,4-benzodioxin-6-acetamide, identified by the CAS registry number CAS No. 1060988-97-7, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials synthesis.

Recent studies have highlighted the importance of benzodioxin derivatives in the context of their biological activity and stability under various chemical conditions. The acetamide functional group present in this molecule contributes to its ability to form stable amide bonds, making it a valuable component in peptide synthesis and drug delivery systems. Additionally, the presence of a propynyl group introduces unique electronic properties that enhance its reactivity in certain chemical transformations.

In terms of synthesis, researchers have developed efficient methodologies to produce this compound with high purity and yield. These methods often involve multi-step reactions, including nucleophilic substitutions and coupling reactions, which are optimized to minimize side reactions and maximize product quality. The use of advanced catalysts and reaction conditions has further improved the scalability of these processes, making large-scale production feasible for industrial applications.

The structural integrity of CAS No. 1060988-97-7 is a result of its balanced distribution of electron-withdrawing and electron-donating groups. This balance not only enhances its thermal stability but also contributes to its ability to act as a versatile building block in organic synthesis. Recent research has demonstrated its utility in the creation of bioactive molecules with potential applications in oncology and neurodegenerative diseases.

In the field of materials science, this compound has shown promise as a precursor for the development of novel polymers and high-performance composites. Its ability to form strong intermolecular hydrogen bonds makes it an ideal candidate for applications requiring enhanced mechanical strength and durability under harsh environmental conditions.

The environmental impact of synthesizing and using this compound has also been a topic of recent investigation. Studies have focused on minimizing waste generation and optimizing resource utilization during production processes. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing practices.

In conclusion, 2,3-Dihydro-N-2-propyn-1-yl-1,4-benzodioxin-6-acetamide, or CAS No. 1060988-97_7, represents a significant advancement in modern organic chemistry. Its versatile properties and wide-ranging applications underscore its importance as a key component in both academic research and industrial production.